Cas no 104808-44-8 (Ethanimidic acid, 2,2,2-trichloro-, 3-methyl-2-butenyl ester)

• Product Name: Ethanimidic acid, 2,2,2-trichloro-, 3-methyl-2-butenyl ester
• CAS No: 104808-44-8
• MF: C₇H₁₀Cl₃NO
• MW: 230.519399166107
• CID: 1146066
• PubChem ID: 11401983
• Update Time: 2025-04-20

Ethanimidic acid, 2,2,2-trichloro-, 3-methyl-2-butenyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2,2,2-trichloro-, 3-methyl-2-butenyl ester
• 3-methylbut-2-enyl 2,2,2-trichloroethanimidate
• SCHEMBL6232511
• 104808-44-8
• DTXSID60464765

• Inchi： 1S/C7H10Cl3NO/c1-5(2)3-4-12-6(11)7(8,9)10/h3,11H,4H2,1-2H3
• InChI Key： GZYYRIJVWSDZKX-UHFFFAOYSA-N
• SMILES： ClC(C(=N)OC/C=C(\C)/C)(Cl)Cl

Computed Properties

• Exact Mass: 228.983
• Monoisotopic Mass: 228.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08
• LogP: 3.41640